Cas no 1509294-86-3 (N-(furan-2-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(furan-2-yl)methyl-N-methylhydroxylamine
• CAS No: 1509294-86-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 6329599
• PubChem ID: 82593674
• Update Time: 2025-10-12

N-(furan-2-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-N-methylhydroxylamine
• EN300-1832679
• N-[(furan-2-yl)methyl]-N-methylhydroxylamine
• 1509294-86-3

• Inchi： 1S/C6H9NO2/c1-7(8)5-6-3-2-4-9-6/h2-4,8H,5H2,1H3
• InChI Key： NIWHCCZJSDJWSF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(C)O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-(furan-2-yl)methyl-N-methylhydroxylamine

N-(furan-2-yl)methyl-N-methylhydroxylamine: A Comprehensive Overview

The compound with CAS No. 1509294-86-3, known as N-(furan-2-yl)methyl-N-methylhydroxylamine, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of hydroxylamine, featuring a methyl group attached to the nitrogen atom and a furan substituent at the 2-position. The combination of these functional groups makes it a versatile molecule with promising uses in various fields, including organic synthesis, pharmaceuticals, and materials science.

N-(furan-2-yl)methyl-N-methylhydroxylamine exhibits interesting reactivity due to the electron-rich nature of the furan ring and the nucleophilic characteristics of the hydroxylamine moiety. Recent studies have explored its role as a building block in constructing complex organic molecules. For instance, researchers have utilized this compound in the synthesis of bioactive compounds, such as antifungal agents and anticancer drugs, by leveraging its ability to participate in nucleophilic substitutions and additions.

The synthesis of N-(furan-2-yl)methyl-N-methylhydroxylamine involves a multi-step process that typically begins with the preparation of hydroxylamine derivatives. One common approach is the reaction of hydroxylamine with appropriate alkylating agents in the presence of a base. The introduction of the furan substituent requires careful control over reaction conditions to ensure selective substitution at the 2-position of the furan ring. This process highlights the importance of stereochemical considerations and regioselectivity in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(furan-2-yl)methyl-N-methylhydroxylamine. Quantum mechanical calculations have revealed that the molecule's lone pair on the nitrogen atom is highly available for nucleophilic attack, making it an excellent candidate for various condensation reactions. These findings have been corroborated by experimental studies, which demonstrate its effectiveness in forming imine and oxime derivatives under mild conditions.

In terms of applications, N-(furan-2-yl)methyl-N-methylhydroxylamine has shown potential in drug discovery efforts. Its ability to act as a chelating agent makes it a valuable component in designing metalloenzyme inhibitors. For example, researchers have employed this compound in creating inhibitors for matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. The furan ring's aromaticity contributes to molecular stability, while the hydroxylamine group facilitates specific interactions with metal ions.

Moreover, N-(furan-2-yl)methyl-N-methylhydroxylamine has been investigated for its role in click chemistry reactions. Its reactivity with aldehydes and ketones under mild conditions has enabled the construction of diverse heterocyclic frameworks. These structures are particularly relevant in medicinal chemistry, where they can serve as scaffolds for developing novel therapeutic agents.

From an environmental perspective, understanding the degradation pathways of N-(furan-2-yl)methyl-N-methylhydroxylamine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under acidic or basic conditions, leading to the formation of less complex products. Such information is essential for designing sustainable synthetic routes and minimizing environmental hazards associated with its production and use.

In conclusion, N-(furan-2-yl)methyl-N-methylhydroxylamine (CAS No. 1509294-86-3) stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable tool in modern organic chemistry research.